Cas no 1261870-82-9 (3-(2-Fluoro-5-methylbenzoyl)pyridine)

• Product Name: 3-(2-Fluoro-5-methylbenzoyl)pyridine
• CAS No: 1261870-82-9
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5008887
• Update Time: 2025-06-13

3-(2-Fluoro-5-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-5-methylbenzoyl)pyridine

• Inchi： 1S/C13H10FNO/c1-9-4-5-12(14)11(7-9)13(16)10-3-2-6-15-8-10/h2-8H,1H3
• InChI Key： BRZBPDBUJGIQSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1C(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 3-(2-Fluoro-5-methylbenzoyl)pyridine

Introduction to 3-(2-Fluoro-5-methylbenzoyl)pyridine (CAS No: 1261870-82-9)

3-(2-Fluoro-5-methylbenzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1261870-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoylpyridines, a subclass known for its diverse biological activities and potential therapeutic applications. The structural features of 3-(2-Fluoro-5-methylbenzoyl)pyridine, particularly the presence of a fluoro substituent at the 2-position of the benzoyl moiety and a methyl group at the 5-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-(2-Fluoro-5-methylbenzoyl)pyridine involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the fluoro group, a common practice in medicinal chemistry due to its ability to modulate metabolic stability and binding affinity, is achieved through selective fluorination techniques. Similarly, the incorporation of the methyl group at the 5-position of the benzoyl ring enhances the lipophilicity of the molecule, which is often crucial for achieving optimal pharmacokinetic profiles. These structural modifications underscore the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, 3-(2-Fluoro-5-methylbenzoyl)pyridine has been explored as a key intermediate in the synthesis of various biologically active compounds. Its benzoylpyridine core is particularly interesting because it can serve as a hinge-binding motif, interacting with multiple targets in biological systems. This property has led to its investigation in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism, inflammation, and neurodegenerative diseases. The fluoro substituent, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, making it an attractive feature for drug design.

One of the most compelling aspects of 3-(2-Fluoro-5-methylbenzoyl)pyridine is its role in preclinical research. Studies have demonstrated that derivatives of this compound exhibit promising activity against several disease-related pathways. For instance, modifications to the pyridine ring have been shown to influence receptor binding kinetics, while changes to the benzoyl moiety can affect enzyme inhibition profiles. These findings have prompted further investigation into its potential as a therapeutic agent. Researchers are particularly interested in its ability to modulate signaling pathways associated with metabolic disorders and its potential application in oncology.

The pharmacological properties of 3-(2-Fluoro-5-methylbenzoyl)pyridine are further enhanced by its solubility characteristics. The presence of both polar (fluoro and pyridine nitrogen) and non-polar (methyl and aromatic rings) regions allows it to interact effectively with both hydrophilic and hydrophobic parts of biological targets. This amphiphilic nature is crucial for achieving optimal drug delivery systems, ensuring that the compound can reach its target site efficiently within an organism. Additionally, its stability under various conditions makes it suitable for formulation into different pharmaceutical dosage forms.

From a synthetic chemistry perspective, 3-(2-Fluoro-5-methylbenzoyl)pyridine serves as an excellent building block for constructing more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or alter existing ones without compromising overall bioactivity. This flexibility has made it a popular choice for medicinal chemists working on hit-to-lead optimization programs. The compound's well-documented synthetic pathways also facilitate high-throughput screening processes, enabling rapid identification of new drug candidates.

The impact of 3-(2-Fluoro-5-methylbenzoyl)pyridine extends beyond academic research; it has also attracted attention from pharmaceutical companies looking to develop novel therapeutics. Several companies have patented derivatives of this compound as part of their drug discovery pipelines. These patents highlight its commercial significance and underscore its potential as a commercial product once fully developed into a marketable drug or diagnostic agent. The growing interest in this compound reflects its broad applicability across multiple therapeutic areas.

In conclusion,3-(2-Fluoro-5-methylbenzoyl)pyridine (CAS No: 1261870-82-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.